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Compound of Interest

Compound Name: Acetyl hexapeptide 38

Cat. No.: B1575536 Get Quote

For Immediate Implementation by Laboratory Professionals

This guide provides essential safety and logistical information for the handling and disposal of

Acetyl hexapeptide-38, a synthetic peptide utilized in cosmetic and research applications.

While not classified as a hazardous substance, adherence to standard laboratory safety

protocols is paramount to ensure personnel safety and maintain research integrity.[1][2] This

document outlines the necessary personal protective equipment (PPE), step-by-step

operational procedures, and compliant disposal methods.

Personal Protective Equipment (PPE): A Multi-
layered Approach
A thorough risk assessment should precede any handling of Acetyl hexapeptide-38 to ascertain

if supplementary PPE is required for specific laboratory tasks. The following table summarizes

the recommended PPE for routine handling.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and liquid

splashes. Must meet

appropriate safety standards

(e.g., ANSI Z87.1).

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing,

such as during the initial

reconstitution of the lyophilized

powder.[3]

Body Protection Laboratory Coat

A standard, buttoned lab coat

is the minimum requirement to

protect clothing and skin from

potential splashes.[3]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

recommended for their

chemical resistance. Gloves

should be inspected before

use and changed immediately

after contact with the peptide.

[3]

Respiratory Protection Dust Mask/Respirator

Recommended when weighing

or handling the lyophilized

powder to prevent the

inhalation of fine particles.[3]

General Attire
Long Pants & Closed-Toe

Shoes

Required minimum attire for

working in any laboratory

where hazardous materials are

handled.[3]
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A structured operational plan ensures the safe and efficient handling of Acetyl hexapeptide-38

throughout its lifecycle in the laboratory.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number (1400634-44-7) on the label match the order.

[1]

2. Storage:

Store the peptide in a tightly sealed container in a cool, well-ventilated area.[1]

For long-term storage, it is often recommended to store the lyophilized powder at -20°C.[4][5]

Keep away from direct sunlight and sources of ignition.[1]

3. Handling and Preparation of Solutions:

All handling should be performed in a designated area, such as a chemical fume hood or a

well-ventilated laboratory bench, to avoid the formation and inhalation of dust or aerosols.[1]

Wear the appropriate PPE as detailed in the table above.

When weighing the lyophilized powder, use a dust mask or respirator to prevent inhalation.

[3]

For reconstitution, consult the manufacturer's instructions for appropriate solvents. Common

solvents include water, DMSO, or specific buffer solutions.

When dissolving, add the solvent slowly and cap the vial securely before mixing to prevent

splashes.

4. Experimentation:

Clearly label all solutions containing Acetyl hexapeptide-38 with the name, concentration,

and date of preparation.
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Avoid direct contact with the skin, eyes, and clothing. In case of accidental contact, follow the

first aid measures outlined below.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with soap and water.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[1]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[1]

Disposal Plan: Ensuring Environmental and
Regulatory Compliance
Proper disposal is a critical aspect of laboratory safety and environmental responsibility. Acetyl

hexapeptide-38 and any materials contaminated with it should be treated as chemical waste.

Solid Waste: Collect all contaminated solid waste, including empty vials, pipette tips, and

gloves, in a designated and clearly labeled hazardous waste container.[3]

Liquid Waste: Collect all unused solutions containing the peptide in a sealed, labeled, and

leak-proof hazardous waste container.

Disposal Method: This material and its container must be disposed of safely, avoiding

release into the environment.[6] Disposal must be carried out in accordance with national

and regional provisions.[2][6] Do not dispose of down the drain or in regular trash.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of Acetyl

hexapeptide-38, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of Acetyl Hexapeptide-38.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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